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Introduction

Arsenic acid, a key component of Chromated Copper Arsenate (CCA) wood preservatives,
has been instrumental in the long-term protection of wood products against biological
degradation. CCA is a water-borne preservative that has been widely used for decades to
protect wood from decay fungi, insects (including termites), and marine borers.[1][2][3] The
treatment extends the service life of wood, particularly in outdoor and in-ground applications.[2]
However, due to health and environmental concerns associated with arsenic and chromium,
the use of CCA-treated wood has been restricted in many residential applications since the
early 2000s.[4] It continues to be used in various industrial, agricultural, and marine
applications where high durability is required.[1][5] This document provides detailed application
notes and protocols for researchers and professionals working with arsenic acid-based wood
preservatives.

Data Presentation
CCA Formulations

The most common formulation of Chromated Copper Arsenate is CCA-Type C. The
composition of the preservative is crucial for its efficacy and fixation in the wood.[6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1202633?utm_src=pdf-interest
https://www.benchchem.com/product/b1202633?utm_src=pdf-body
https://woodpreservation.ca/wp-content/uploads/2025/04/Fixation-chemistry-of-CCA-and-how-it-relates-to-production-of-safe-and-effective-treated-wood.pdf
https://files.core.ac.uk/download/pdf/144787931.pdf
http://awpacommenting.edaptivedocs.org/upload/20220713/2108-3bfc7a36-fb15-4d2f-93f0-8e2981720922.pdf
https://files.core.ac.uk/download/pdf/144787931.pdf
https://standards.globalspec.com/std/14381077/e7
https://woodpreservation.ca/wp-content/uploads/2025/04/Fixation-chemistry-of-CCA-and-how-it-relates-to-production-of-safe-and-effective-treated-wood.pdf
https://awpa.com/images/standards/TableOfContents.pdf
https://www.benchchem.com/product/b1202633?utm_src=pdf-body
http://www.noccawood.ca/docs/ccawood.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Table 1: Composition of CCA-Type C Preservative

Percentage by

Component Chemical Formula Oxide Form .
Weight
Chromium Trioxide CrOs CrOs 47.5%
Copper Oxide CuO CuO 18.5%
Arsenic Pentoxide As20s5 As20s5 34.0%

Source: As referenced in various wood preservation standards.

Recommended CCA Retention Levels

The American Wood Protection Association (AWPA) provides a Use Category (UC) system that
specifies the minimum preservative retention levels required for different service conditions.[7]
[8][9] Retention is a measure of the amount of preservative that remains in the wood after
treatment and is typically expressed in pounds per cubic foot (pcf) or kilograms per cubic meter
( kg/m 3).

Table 2: AWPA Use Categories and Recommended Minimum CCA-C Retention Levels
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. Minimum CCA- Minimum CCA-
Exposure Typical . .
Use Category o o C Retention C Retention (
Conditions Applications
(pcf) kg/im ?)
Above ground,
exposed to
weather, Decking, railings,
UC3B ) i 0.25 4.0
potential for fence pickets
water to
accumulate
Fence posts,
Ground contact, deck posts, utility
UC4A _ 0.40 6.4
fresh water poles in non-
critical use
Ground contact,
fresh water, Permanent wood
important to foundations,
uc4B o 0.60 9.6
performance and  building poles,
difficult to utility poles
replace
Ground contact,
fresh water, )
Poles and piles
severe decay o
_ in critical
uc4c and insect 0.80 12.8
- structural
hazard, critical o
applications
structural
components
Marine ) .
Marine piling,
UC5HA (saltwater) use, 2.50 40.0
bulkheads
northern waters
Marine ) N
Marine piling,
uCs5B (saltwater) use, 2.50 40.0
bulkheads

southern waters
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Marine
(saltwater) use, Marine piling,

UCsC 2.50 40.0
Gulf Coast and bulkheads

tropical waters

Source: Adapted from AWPA Standard U1.[10]

Signaling Pathways and Mechanisms

The effectiveness of CCA as a wood preservative is due to the synergistic action of its three
main components and their chemical fixation within the wood structure. This fixation process
makes the preservative highly resistant to leaching.[11]

The process begins with the pressure impregnation of the CCA solution into the wood. The
acidic CCA solution reacts with the wood components (lignin, cellulose, and hemicellulose),
leading to a series of chemical changes.[2][12]

Initial Reactions (Rapid)

Contact with Wood Rapid pH Increase
(Lignin, Cellulose) (to ~3.0)

Reduction of Cr®* to Cr3*

CCA Solution (pH ~2.0)
(Cré+, Cuz*, AsS*)

Click to download full resolution via product page
Caption: Chemical fixation pathway of CCA in wood.

Experimental Protocols
Wood Treatment Protocol (Pressure Impregnation)

The following is a generalized protocol for the pressure treatment of wood with CCA, based on
industry standards.[13][14]
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Caption: Workflow for pressure treatment of wood with CCA.
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Efficacy Testing: Field Stake Test (AWPA E7 | ASTM
D1758)

This test is designed to evaluate the performance of wood preservatives in a real-world, in-
ground contact scenario.[4][8][15]

Methodology:

o Test Stakes: Prepare wooden stakes, typically from a susceptible sapwood species like
Southern Pine, with dimensions of 19 x 19 x 457 mm.

o Treatment: Treat the stakes with different retention levels of the CCA preservative according
to the pressure treatment protocol. Include untreated control stakes and stakes treated with
a reference preservative.

« Installation: Drive the stakes into the ground to half their length in a designated test plot with
known decay and termite hazards.

 Inspection: At regular intervals (typically annually), remove the stakes for visual inspection.

e Rating: Rate each stake for decay and termite attack on a scale of 10 to 0, where 10 is
sound and O represents failure.

o Data Analysis: Analyze the average rating for each treatment group over time to determine
the preservative's effectiveness.

Efficacy Testing: Laboratory Termite Resistance Test
(AWPA E1)

This laboratory test evaluates the ability of treated wood to resist attack by subterranean
termites.[3]

Methodology:

o Test Blocks: Prepare small wood blocks (e.g., 25 x 25 x 6 mm) from a susceptible wood
species.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://standards.globalspec.com/std/14381077/e7
https://www.fpl.fs.usda.gov/documnts/pdf2012/fpl_2012_ibach001.pdf
https://www.mtu.edu/forest/research/partnerships/wpg/wpgfieldtesting.html
http://awpacommenting.edaptivedocs.org/upload/20220713/2108-3bfc7a36-fb15-4d2f-93f0-8e2981720922.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Treatment: Treat the blocks with various concentrations of the CCA preservative. Include
untreated and solvent-treated control blocks.

o Test Assembly: Place a test block in a container with a known number of subterranean
termites (e.g., 400 workers) in a sand or soil substrate.

 Incubation: Incubate the containers under conditions favorable for termite activity (e.g., 25-
28°C) for a specified period (typically 4 weeks).

» Evaluation: At the end of the test, determine termite mortality, the visual rating of the wood
block (on a scale of 10 to 0), and the mass loss of the block due to termite feeding.

» Analysis: Compare the results for the treated blocks to the controls to assess the
preservative's termiticidal efficacy.

Chemical Analysis of Treated Wood

Preservative Penetration (AWPA A3):
o Core Sampling: Extract an increment core from the treated wood.

« Indicator Application: Apply a chrome azurol S solution or other appropriate indicator to the
core.

o Measurement: Measure the depth of the color change to determine the penetration of the
preservative into the wood.[16]

Preservative Retention (AWPA A9):

o Sample Preparation: The treated wood sample, often in the form of an increment core or
sawdust, is prepared for analysis.

o X-Ray Spectroscopy: Analyze the sample using X-ray fluorescence (XRF) spectroscopy.[17]
[18][19]

» Quantification: The instrument detects the characteristic X-rays emitted by the elements (Cr,
Cu, As) in the preservative. The intensity of these X-rays is proportional to the concentration
of each element, allowing for the determination of the preservative retention.[17]
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Conclusion

Arsenic acid, as a component of CCA, has proven to be a highly effective wood preservative,
offering long-term protection in demanding applications. The protocols and data presented
here, based on established industry standards, provide a framework for the scientific evaluation
and application of arsenic-based wood treatments. Adherence to these standardized methods
is crucial for ensuring the quality and performance of treated wood products while also
managing the associated health and environmental considerations. For future research, a
continued focus on the long-term environmental fate of the components and the development
of equally effective but lower-toxicity alternatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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